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Compound Name: Ethyl hexadecyl carbonate

Cat. No.: B15176768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of ethyl hexadecyl carbonate and

paraffins as phase change materials (PCMs). The information is intended for researchers and

professionals involved in drug development and other scientific applications where precise

thermal regulation is critical.

Introduction
Phase change materials are substances that absorb and release large amounts of thermal

energy at a nearly constant temperature during their phase transition (e.g., from solid to liquid

and vice versa). This property makes them highly effective for thermal energy storage and

temperature regulation in a variety of applications. Paraffins are a well-established class of

organic PCMs, known for their high latent heat of fusion and chemical stability. Ethyl
hexadecyl carbonate, a type of long-chain aliphatic carbonate, represents a newer class of

PCMs with potential advantages in certain applications. This guide compares their key

thermophysical properties based on available experimental data.

Data Presentation: Thermophysical Properties
The following table summarizes the key thermophysical properties of a representative long-

chain carbonate (dihexadecyl carbonate, as a proxy for ethyl hexadecyl carbonate due to
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limited data on the latter) and a common paraffin (n-octadecane).

Property Dihexadecyl Carbonate n-Octadecane (Paraffin)

Melting Point (°C) ~55-60 (estimated) 28.2[1]

Latent Heat of Fusion (J/g) 210 - 220[2] ~230-240

Thermal Conductivity (W/m·K) Data not available
Solid: ~0.35-0.40, Liquid:

~0.15[3][4]

Specific Heat Capacity (J/g·K) Data not available Solid: ~1.9, Liquid: ~2.2[1][5]

Thermal Stability Good, stable after 30 cycles[2]
Excellent, stable over

thousands of cycles

Experimental Protocols
The characterization of PCMs is crucial for determining their suitability for specific applications.

The primary techniques used are Differential Scanning Calorimetry (DSC) and

Thermogravimetric Analysis (TGA).

DSC is employed to measure the melting temperature, latent heat of fusion, and specific heat

capacity of PCMs.[6][7][8]

Objective: To determine the phase change temperature and enthalpy of the material.

Apparatus: A differential scanning calorimeter.

Procedure:

A small, precisely weighed sample (typically 5-10 mg) of the PCM is hermetically sealed in

an aluminum pan.[6]

An empty sealed pan is used as a reference.

The sample and reference pans are placed in the DSC cell.

The cell is purged with an inert gas, such as nitrogen, to prevent oxidation.
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A controlled temperature program is initiated. A common procedure involves heating the

sample at a constant rate (e.g., 10 °C/min) to a temperature above its melting point,

holding it isothermally, cooling it at the same rate to a temperature below its crystallization

point, and then reheating.[7]

The heat flow to or from the sample relative to the reference is recorded as a function of

temperature.

The melting point is determined from the onset temperature of the melting peak in the

DSC thermogram.

The latent heat of fusion is calculated by integrating the area of the melting peak.

TGA is used to evaluate the thermal stability of the PCM by monitoring its mass change as a

function of temperature.

Objective: To determine the decomposition temperature and assess the long-term thermal

stability of the material.

Apparatus: A thermogravimetric analyzer.

Procedure:

A small sample of the PCM is placed in a tared TGA pan.

The furnace is sealed, and the sample is heated under a controlled atmosphere (typically

nitrogen or air) at a constant heating rate (e.g., 10 °C/min).

The mass of the sample is continuously monitored as the temperature increases.

The TGA curve, a plot of mass versus temperature, is generated.

The onset of decomposition is identified as the temperature at which a significant mass

loss begins.

Visualization of Experimental Workflow
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The following diagram illustrates the typical workflow for the characterization of a phase change

material.

Sample Preparation
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Thermogravimetric Analysis (TGA)
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Click to download full resolution via product page

Caption: Experimental workflow for PCM characterization.

Comparison and Discussion
Ethyl Hexadecyl Carbonate (and Long-Chain Carbonates):

Based on the available data for dihexadecyl carbonate, long-chain carbonates exhibit a high

latent heat of fusion, which is a primary requirement for an effective PCM.[2] The patent data

also suggests good thermal stability over a limited number of cycles.[2] Carbonates are a

promising class of bio-based PCMs. One of the key advantages of esters and carbonates is the

ability to tune their melting point by varying the length of the alkyl chains, allowing for the

design of PCMs for specific temperature applications. However, a significant lack of

comprehensive experimental data for asymmetric carbonates like ethyl hexadecyl carbonate
hinders a complete evaluation. Further research is needed to determine their thermal

conductivity and specific heat capacity, which are crucial for modeling their heat transfer

performance.

Paraffins:

Paraffins, such as n-octadecane, are well-characterized PCMs with a large body of available

data. They offer high latent heat of fusion and excellent chemical and thermal stability, making

them reliable for applications requiring a high number of thermal cycles.[1] Their primary

drawback is their low thermal conductivity, which can limit the rate of heat absorption and

release.[3][4] This often necessitates the incorporation of thermally conductive fillers or novel

heat exchanger designs to improve their performance. Paraffins are derived from petroleum,

which may be a consideration for applications where a bio-based material is preferred.

Conclusion
Both ethyl hexadecyl carbonate (as represented by long-chain carbonates) and paraffins

exhibit properties that make them suitable for use as phase change materials.

Paraffins are a mature technology with a wealth of supporting data, offering high energy

storage density and proven reliability. Their main limitation is low thermal conductivity.
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Long-chain carbonates are a promising, potentially bio-based alternative with high latent

heat storage capacity. However, more extensive experimental characterization is required to

fully assess their performance, particularly concerning their thermal conductivity and long-

term stability over a large number of cycles.

For researchers and drug development professionals, the choice between these materials will

depend on the specific requirements of the application, including the desired operating

temperature, the need for a bio-based material, and the importance of high thermal conductivity

for rapid thermal response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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